Cas no 1156936-13-8 (4-chloro-N-(2-methoxyethyl)-1,2,5-thiadiazol-3-amine)

• Product Name: 4-chloro-N-(2-methoxyethyl)-1,2,5-thiadiazol-3-amine
• CAS No: 1156936-13-8
• MF: C₅H₈ClN₃OS
• MW: 193.654518127441
• CID: 5073501
• Update Time: 2025-06-08

4-chloro-N-(2-methoxyethyl)-1,2,5-thiadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(2-methoxyethyl)-1,2,5-thiadiazol-3-amine

• Inchi： 1S/C5H8ClN3OS/c1-10-3-2-7-5-4(6)8-11-9-5/h2-3H2,1H3,(H,7,9)
• InChI Key： UHTAOUHPHJYKEX-UHFFFAOYSA-N
• SMILES： ClC1C(=NSN=1)NCCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 118
• XLogP3: 1.5
• Topological Polar Surface Area: 75.3

Additional information on 4-chloro-N-(2-methoxyethyl)-1,2,5-thiadiazol-3-amine

Comprehensive Overview of 4-chloro-N-(2-methoxyethyl)-1,2,5-thiadiazol-3-amine (CAS No. 1156936-13-8)

4-chloro-N-(2-methoxyethyl)-1,2,5-thiadiazol-3-amine (CAS No. 1156936-13-8) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound belongs to the 1,2,5-thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a chloro substituent at the 4-position and a methoxyethyl group at the N-3 position enhances its potential applications in drug discovery and material science.

In recent years, the demand for 1,2,5-thiadiazole derivatives has surged due to their role as key intermediates in the synthesis of pharmaceuticals and agrochemicals. Researchers are particularly interested in 4-chloro-N-(2-methoxyethyl)-1,2,5-thiadiazol-3-amine for its unique structural features, which make it a promising candidate for developing novel enzyme inhibitors and receptor modulators. Its CAS No. 1156936-13-8 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial settings.

The compound's molecular stability and solubility profile have also been subjects of extensive study. With the rise of green chemistry and sustainable synthesis methods, scientists are exploring eco-friendly routes to produce 4-chloro-N-(2-methoxyethyl)-1,2,5-thiadiazol-3-amine without compromising yield or purity. This aligns with the global trend toward reducing hazardous waste and optimizing chemical processes.

Another area of interest is the compound's potential in crop protection. As the agricultural sector seeks safer and more effective pesticide alternatives, 1,2,5-thiadiazole derivatives like 4-chloro-N-(2-methoxyethyl)-1,2,5-thiadiazol-3-amine are being evaluated for their herbicidal and fungicidal properties. Its mode of action and environmental impact are key topics in contemporary research.

From a commercial perspective, CAS No. 1156936-13-8 is often listed in catalogs of fine chemical suppliers, catering to the needs of pharmaceutical companies and research institutions. The compound's synthetic versatility allows it to serve as a building block for more complex molecules, making it a valuable asset in drug development pipelines.

In summary, 4-chloro-N-(2-methoxyethyl)-1,2,5-thiadiazol-3-amine (CAS No. 1156936-13-8) represents a fascinating intersection of chemistry and biology. Its applications span from medicinal chemistry to agrochemical innovation, driven by its unique structural attributes and adaptability. As research progresses, this compound is poised to play an even greater role in addressing modern scientific and industrial challenges.